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Compound of Interest

Compound Name: 3,3-Dimethyloctane

Cat. No.: B1207745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and physical properties of

3,3-Dimethyloctane, a branched alkane with applications in research and as a reference

standard. This document outlines its chemical formula, molecular weight, and key physical

characteristics, supported by standardized experimental protocols for their determination.

Core Molecular and Physical Properties
3,3-Dimethyloctane is a saturated hydrocarbon classified as a branched-chain alkane. Its

structure consists of an eight-carbon octane chain with two methyl groups attached to the third

carbon atom. This branching significantly influences its physical properties compared to its

straight-chain isomer, n-decane.

Chemical Formula: C₁₀H₂₂[1]

Molecular Weight: 142.28 g/mol [2]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 3,3-
Dimethyloctane.
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Property Value

IUPAC Name 3,3-Dimethyloctane

CAS Number 4110-44-5

Molecular Formula C₁₀H₂₂

Molecular Weight 142.28 g/mol [2]

Appearance Colorless liquid[1][3]

Boiling Point 161 °C at 760 mmHg[3][4]

Melting Point -53.99 °C[3][4]

Density 0.74 g/cm³[3]

Refractive Index (n_D) 1.4140 - 1.4160[3][5]

Flash Point 43.5 °C[4]

Vapor Pressure 3.02 mmHg at 25 °C[3]

Solubility Insoluble in water; soluble in organic solvents[1]

Experimental Protocols for Property Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid alkanes such as 3,3-Dimethyloctane.

Boiling Point Determination (Micro-Boiling Point Method
using Thiele Tube)
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.

Apparatus:

Thiele tube

High-temperature mineral oil
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Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or heating mantle

Procedure:

A small amount (0.5-1 mL) of 3,3-Dimethyloctane is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is attached to the thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with mineral oil, ensuring the sample is below

the oil level.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Density Measurement (Vibrating Tube Densitometer)
This method offers high precision for determining the density of liquids.

Apparatus:

Vibrating tube densitometer
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Syringe for sample injection

Thermostatic control unit

Procedure:

The instrument is calibrated using a reference standard of known density (e.g., dry air and

deionized water).

The temperature of the measurement cell is set to the desired value (e.g., 20 °C) and

allowed to stabilize.

A sample of 3,3-Dimethyloctane is injected into the measurement cell using a syringe,

ensuring no air bubbles are present.

The instrument measures the oscillation period of the U-shaped tube containing the sample.

The density is automatically calculated by the instrument based on the oscillation period and

calibration data.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light propagates through a substance and is a useful

property for identification and purity assessment.

Apparatus:

Abbe refractometer

Monochromatic light source (e.g., sodium D-line at 589 nm)

Constant temperature water bath

Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:
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The refractometer is turned on, and the water bath is set to the desired temperature (typically

20 °C), circulating water through the prisms to maintain a constant temperature.

The prism surfaces are cleaned with a suitable solvent and dried with a lint-free tissue.

A few drops of 3,3-Dimethyloctane are placed on the lower prism using a dropper.

The prisms are closed and locked.

The light source is positioned, and the eyepiece is adjusted to bring the crosshairs into

focus.

The adjustment knob is turned until the light and dark fields are visible in the eyepiece.

The dispersion correction knob is adjusted to eliminate any color fringe at the boundary,

creating a sharp borderline.

The adjustment knob is used to align the borderline precisely with the center of the

crosshairs.

The refractive index value is read from the instrument's scale.

Logical Relationships and Visualizations
The molecular structure of 3,3-Dimethyloctane directly influences its macroscopic physical

properties. The branching of the alkyl chain affects intermolecular forces, which in turn dictates

properties like boiling point and density.
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Relationship between Molecular Structure and Physical Properties of 3,3-Dimethyloctane

Molecular Structure

Intermolecular Forces

Macroscopic Physical Properties

3,3-Dimethyloctane (C₁₀H₂₂)

Branched Alkane

Van der Waals Forces

- Weaker due to branching
- Less efficient packing

determines

Boiling Point

Melting Point

Density

Viscosity

influences

Click to download full resolution via product page

Caption: Logical flow from molecular structure to physical properties.

The branched nature of 3,3-Dimethyloctane results in a more compact, spherical shape

compared to its linear isomer, n-decane. This reduces the surface area available for

intermolecular contact, leading to weaker van der Waals forces. Consequently, less energy is

required to overcome these forces, resulting in a lower boiling point than n-decane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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